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Compound Focus: 3-Aminopropanethiol

CAS No.: 462-47-5

Cat. No.: S573480

Chemical Identity & Properties

Understanding the fundamental characteristics of 3-Aminopropanethiol and its common salt form is the
first step in troubleshooting purification issues. The compound is often handled as a hydrochloride salt to

improve its stability.

Table 1: Basic Chemical Identifiers

3-Aminopropanethiol Hydrochloride

Propert 3-Aminopropanethiol (Free Base
perty prop ( ) (Salt)
CAS Number 462-47-5 [1] [2] [3] 7211-54-3 [4] [5]
Molecular CsHoNS [1] [2] C3H10CINS [4]
Formula
Molecular 91.18 g/mol [2] [3] 127.64 g/mol [4]
Weight
Physical Form Yellow liquid [1] White to yellow powder or crystals [4]
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3-Aminopropanethiol Hydrochloride

Property 3-Aminopropanethiol (Free Base) (salt)
Common Homocysteamine, 3- (3-Mercaptopropyl)ammonium chloride
Synonyms Mercaptopropylamine [1] [3] [5]

Table 2: Physicochemical Properties
Property 3-Aminopropanethiol (Free Base) 3-Aminopropanethiol Hydrochloride (Salt)
Boiling Point  151.4 °C at 760 mmHg [1] [2] Not Specified
Melting Point  Not Specified 79-80 °C [4]; 80-85 °C (technical grade) [5]
Density 0.951 g/cm3 [1] [2] Not Specified
Flash Point 45.4 °C [2] [3] Not Applicable [5]

Troubleshooting Guide & FAQs

This section addresses potential issues during handling and purification, derived from the compound's known

properties.

FAQ 1: What are the critical storage and handling conditions to prevent degradation of 3-

Aminopropanethiol?

The compound requires careful handling due to its reactivity and sensitivity.

e Storage Conditions: The hydrochloride salt is recommended to be stored at -20°C under an inert
atmosphere to maintain stability [4]. The free base, being a thiol, is particularly susceptible to
oxidation.

e Handling: Always work under an inert atmosphere (e.g., nitrogen or argon), especially for the free
base. Use sealed containers to minimize exposure to air and moisture [4].

e Safety: The hydrochloride salt is classified as a warning substance, with potential to cause eye and
skin irritation and respiratory system effects [5].
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FAQ 2: The purity of my 3-Aminopropanethiol is low. What are the common impurities and how can I

remove them?

While specific impurities are not detailed in the search results, the following are common candidates and

removal strategies based on the compound's structure.

e Common Impurities:
o Oxidation Products: The most likely impurity is the disulfide, formed by the oxidation of the
thiol (-SH) groups [3].
o By-products from Synthesis: Starting materials or intermediates from its synthesis route may
be present.
¢ Purification Methods:
o For the Free Base (Liquid): Purification by distillation is a viable method given its boiling
point of 151.4°C [1] [3].
o For the Hydrochloride Salt (Solid): Recrystallization is the standard method for solid
purification. The reported melting point can be used to assess purity [4] [5].
o Chromatography: Analytical and preparative reverse-phase HPLC methods have been
developed for 3-Aminopropanethiol, which can be scaled for purification [6].

FAQ 3: How can I monitor the reaction and check the purity of 3-Aminopropanethiol in my lab?

¢ Analytical Techniques:
o HPLC: Areverse-phase HPLC method using a C18 column with a mobile phase of
acetonitrile/water containing phosphoric or formic acid is available for analysis [6].
o Melting Point Analysis: For the hydrochloride salt, determining the melting point is a quick
way to check purity against the standard value of 79-80°C [4].

Experimental Workflow for Handling and Purification

The following diagram outlines a general workflow for handling and purifying 3-Aminopropanethiol,

integrating the information above.
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Click to download full resolution via product page

Methodology: Key Experimental Protocols

1. Analytical HPLC Method for 3-Aminopropanethiol [6]

e Column: Newcrom R1 (or equivalent reverse-phase C18 column).
¢ Mobile Phase: Acetonitrile/Water with a modifier.
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e Modifier: Phosphoric acid for standard analysis; replace with formic acid for Mass Spectrometry (MS)

compatibility.
e Note: This method is scalable and can be adapted for preparative HPLC to isolate impurities.

2. General Procedure for Handling Air-Sensitive Compounds

e Always use Schlenk lines or gloveboxes for manipulating the free base.

e When transferring material, ensure a positive pressure of inert gas (N2 or Ar) is maintained.

¢ Solvents should be degassed before use, for example, by bubbling with inert gas or using freeze-
pump-thaw cycles.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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